Cas no 10-08-2 (Vallesiachotamine)

• Product name: Vallesiachotamine
• CAS No: 10-08-2
• MF: C₂₁H₂₂N₂O₃
• MW: 350.41098
• CID: 237493

Vallesiachotamine Chemical and Physical Properties

Names and Identifiers

• Vallesiachotamine

• Inchi： InChI=1S/C21H22N2O3/c1-3-13(12-24)16-10-19-20-15(14-6-4-5-7-18(14)22-20)8-9-23(19)11-17(16)21(25)26-2/h3-7,11-12,16,19,22H,8-10H2,1-2H3/b13-3-/t16-,19-/m0/s1
• InChI Key： NTVLUSJWJRSPSM-JXSBNBLESA-N
• SMILES： COC(C1=CN2[C@H](C3NC4=CC=CC=C4C=3CC2)C[C@H]1/C(/C=O)=C\C)=O

Computed Properties

• Exact Mass: 350.163043
• Monoisotopic Mass: 350.163043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.4

Experimental Properties

• Density: 1.28
• Boiling Point: 566.8°Cat760mmHg
• Flash Point: 296.6°C